Cas no 53101-97-6 (N-(4-Chlorophenyl)-N'-(3-Pyridinylmethyl)Urea)

• Product Name: N-(4-Chlorophenyl)-N'-(3-Pyridinylmethyl)Urea
• CAS No: 53101-97-6
• MDL: MFCD00023607
• CID: 1580754
• Update Time: 2025-08-02

N-(4-Chlorophenyl)-N'-(3-Pyridinylmethyl)Urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-3-(3-pyridinylmethyl)ure
• 3-(4-Chlor-phenyl)-1-(2,4-dimethoxy-phenyl)-propen-(1)-on-(3)
• Propionitrile, 3-(p-chlorophenoxy)-
• 1-(2,4-Dimethoxy-phenyl)-3-(4-chlor-phenyl)-propenon-(3)
• BRN 2328271
• 3-(4-Chlorophenoxy)propionitrile
• 3-(4-Chlor-phenoxy)-propionitril
• 3-(4-chloro-phenoxy)-propionitrile
• (4-Chlor-phenyl)-(2,4-dimethoxy-styryl)-keton
• 1-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)prop-2-en-1-one
• 3-(4-Chlorphenyl)-1-(3-pyridyl)-methylharnstoff
• 3-(4-Chlor-phenoxy)-propionsaeure-nitril
• 3-(p-Chlorophenoxy)propionitrile
• 3-(4-Chlor-phenoxy-acetamido)-pyridin
• Propanenitrile, 3-(4-chlorophenoxy)-
• 1-(4-chloro-phenyl)-3-pyridin-3-ylmethyl-urea
• 2-(4-chloro-phenoxy)-N-pyridin-3-yl-acetamide
• AI3-16700
• 1-(4-CHLOROPHENYL)-3-(3-PYRIDYLMETHYL)UREA
• N-(4-Chlorophenyl)-N'-(3-Pyridinylmethyl)Urea

• MDL： MFCD00023607
• Inchi： 1S/C13H12ClN3O/c14-11-3-5-12(6-4-11)17-13(18)16-9-10-2-1-7-15-8-10/h1-8H,9H2,(H2,16,17,18)
• InChI Key： YFYMHQPNOSTLFF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(Cl)=CC=1)C(=O)NCC1=CN=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Additional information on N-(4-Chlorophenyl)-N'-(3-Pyridinylmethyl)Urea

Comprehensive Overview of N-(4-Chlorophenyl)-N'-(3-Pyridinylmethyl)Urea (CAS No. 53101-97-6)

N-(4-Chlorophenyl)-N'-(3-Pyridinylmethyl)Urea, with the CAS number 53101-97-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This urea derivative is characterized by its unique molecular structure, which combines a 4-chlorophenyl group and a 3-pyridinylmethyl moiety. Such structural features make it a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals often search for this compound due to its potential applications in drug discovery and crop protection.

The compound's molecular formula and weight are frequently queried in scientific databases, reflecting its relevance in laboratory settings. Its urea linkage is particularly noteworthy, as it contributes to hydrogen bonding interactions, a property highly sought after in the design of enzyme inhibitors and receptor modulators. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as they serve as building blocks for machine learning models predicting molecular activity.

In the context of green chemistry, N-(4-Chlorophenyl)-N'-(3-Pyridinylmethyl)Urea has been explored for its potential in sustainable synthesis routes. With growing interest in eco-friendly chemical processes, researchers are investigating its role in catalytic reactions that minimize waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a topic frequently searched in academic and industrial circles.

The compound's solubility profile and stability under various conditions are common points of inquiry among formulators. Its behavior in different pH environments makes it a subject of study for pharmaceutical scientists developing novel drug delivery systems. Additionally, its crystallinity and polymorphic forms are of interest to material scientists working on molecular self-assembly and crystal engineering.

Recent publications have explored the structure-activity relationship (SAR) of N-(4-Chlorophenyl)-N'-(3-Pyridinylmethyl)Urea derivatives, particularly in the context of kinase inhibition. This has become a hot topic in cancer research, with many users searching for information on small molecule inhibitors and their mechanisms of action. The compound's scaffold has shown promise in preliminary studies targeting specific protein-protein interactions, a frontier in modern therapeutics.

From an analytical perspective, advanced techniques like LC-MS and NMR spectroscopy are commonly employed to characterize 53101-97-6. Method development for its quantification in complex matrices is another area of active research, particularly for applications requiring trace analysis. These aspects are frequently searched by quality control professionals and analytical chemists working in pharmaceutical development.

The compound's patent landscape reveals its importance in intellectual property related to heterocyclic chemistry. Many queries focus on its inclusion in composition of matter claims and process patents, reflecting the commercial value of this chemical entity. This is particularly relevant in the current climate of generic drug development and lifecycle management of pharmaceutical products.

In the realm of computational chemistry, N-(4-Chlorophenyl)-N'-(3-Pyridinylmethyl)Urea serves as an excellent case study for molecular docking simulations and quantum mechanical calculations. The rise of in silico screening methods has increased demand for well-characterized compounds like this one, which can serve as reference points for validating computational models.

The compound's synthetic routes are another frequent search topic, with particular interest in atom-economical approaches and one-pot reactions. Modern synthetic chemists are exploring microwave-assisted and continuous flow methods for its preparation, reflecting broader trends in process intensification and laboratory automation.

As regulatory standards evolve, there's growing interest in the impurity profile of 53101-97-6, especially regarding genotoxic impurities and residual solvents. This aligns with increased scrutiny from agencies like the FDA and EMA on pharmaceutical ingredients, making such information highly relevant to compliance officers and regulatory affairs specialists.

Finally, the compound's potential in combination therapies and synergistic formulations is an emerging area of investigation. With the pharmaceutical industry's focus on personalized medicine and drug repurposing, N-(4-Chlorophenyl)-N'-(3-Pyridinylmethyl)Urea derivatives may find new applications in addressing unmet medical needs, particularly in rare diseases and orphan drug development.